Cas no 126489-64-3 (Methanone, [3-(1-chloroethyl)phenyl]phenyl-)

Methanone, [3-(1-chloroethyl)phenyl]phenyl- structure
126489-64-3 structure
Product Name:Methanone, [3-(1-chloroethyl)phenyl]phenyl-
CAS No:126489-64-3
MF:C15H13ClO
MW:244.716123342514
CID:1223931
PubChem ID:18544567
Update Time:2025-04-20

Methanone, [3-(1-chloroethyl)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [3-(1-chloroethyl)phenyl]phenyl-
    • [3-(1-chloroethyl)phenyl]-phenylmethanone
    • SCHEMBL7161448
    • [3-(1-Chloroethyl)phenyl](phenyl)methanone
    • DTXSID50594964
    • 126489-64-3
    • Inchi: 1S/C15H13ClO/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3
    • InChI Key: VQPRZDBXITUING-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

  • Exact Mass: 244.06559
  • Monoisotopic Mass: 244.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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